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Compound of Interest

Compound Name: Cdk12-IN-2

Cat. No.: B10788840 Get Quote

Technical Support Center: Cdk12-IN-2
Welcome to the technical support center for Cdk12-IN-2. This resource is designed for

researchers, scientists, and drug development professionals to provide best practices for

storing and handling Cdk12-IN-2, along with troubleshooting guides and frequently asked

questions (FAQs) to facilitate successful experimentation.

Cdk12-IN-2 at a Glance
Cdk12-IN-2 is a potent and selective inhibitor of Cyclin-Dependent Kinase 12 (CDK12) and its

close homolog, CDK13.[1] It functions by inhibiting the phosphorylation of the C-terminal

domain (CTD) of RNA polymerase II (RNAPII), a critical step in transcriptional elongation.[1]

This inhibitory action particularly affects the expression of genes involved in the DNA damage

response (DDR), making Cdk12-IN-2 a valuable tool for cancer research and a potential

therapeutic agent.

Chemical Properties:

Property Value

Formula C₃₂H₃₂N₆O₂

Molecular Weight 532.6 g/mol

CAS Number 2244987-03-7
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Signaling Pathway and Mechanism of Action
Cdk12, in complex with Cyclin K, plays a crucial role in regulating gene transcription by

phosphorylating the Serine 2 (Ser2) residue of the RNA Polymerase II C-terminal domain. This

phosphorylation is essential for the transition from transcription initiation to productive

elongation, particularly for long genes and those involved in the DNA damage response.

Cdk12-IN-2 acts as an ATP-competitive inhibitor, blocking this phosphorylation event and

leading to premature transcription termination.
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Caption: Mechanism of Cdk12-IN-2 action on transcriptional regulation.

Storage and Handling
Proper storage and handling of Cdk12-IN-2 are critical for maintaining its stability and activity.
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Storage Recommendations:

Condition Powder Stock Solution (in DMSO)

Long-term Storage -20°C (stable for up to 4 years)
-20°C (stable for at least 6

months)

Short-term Storage Room Temperature 4°C (stable for up to 2 weeks)

Light Sensitivity Protect from light Protect from light

Reconstitution Protocol:

Cdk12-IN-2 is sparingly soluble in aqueous solutions. The recommended solvent is dimethyl

sulfoxide (DMSO).

Preparation: Allow the vial of Cdk12-IN-2 powder to warm to room temperature before

opening to prevent condensation.

Solvent Addition: Add the desired volume of DMSO to the vial to achieve the target

concentration. For example, to prepare a 10 mM stock solution from 1 mg of Cdk12-IN-2
(MW: 532.6 g/mol ), add 187.8 µL of DMSO.

Dissolution: To aid dissolution, vortex the solution and, if necessary, sonicate or warm the

vial in a water bath at 37°C for a short period. Ensure the powder is completely dissolved

before use.

Aliquoting and Storage: For long-term storage, it is recommended to aliquot the stock

solution into single-use volumes to avoid repeated freeze-thaw cycles. Store aliquots at

-20°C.

Experimental Protocols
Below are detailed methodologies for key experiments using Cdk12-IN-2.

Cell Viability Assay (MTT or CellTiter-Glo®)
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This protocol outlines a general procedure for assessing the effect of Cdk12-IN-2 on cell

proliferation.

Seed cells in
96-well plate

Incubate for 24h
(allow attachment)

Treat with serial dilutions
of Cdk12-IN-2

Incubate for 48-72h

Add MTT or
CellTiter-Glo® reagent

Incubate as per
manufacturer's instructions

Measure absorbance
or luminescence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Best practices for storing and handling Cdk12-IN-2].
BenchChem, [2025]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b10788840?utm_src=pdf-body
https://www.benchchem.com/product/b10788840?utm_src=pdf-body-img
https://www.benchchem.com/product/b10788840?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/cdk12-in-2.html
https://www.benchchem.com/product/b10788840#best-practices-for-storing-and-handling-cdk12-in-2
https://www.benchchem.com/product/b10788840#best-practices-for-storing-and-handling-cdk12-in-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b10788840#best-practices-for-storing-and-handling-
cdk12-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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